Cas no 1233501-76-2 ((2R)-3-(acetamidomethylsulfanyl)-2-aminopropanamidehydrochloride)

• Product Name: (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanamidehydrochloride
• CAS No: 1233501-76-2
• MF: C₆H₁₄ClN₃O₂S
• MW: 227.712258815765
• CID: 4672508
• Update Time: 2025-06-12

(2R)-3-(acetamidomethylsulfanyl)-2-aminopropanamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-[(acetamidomethyl)sulfanyl]propanamide hydrochloride
• (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanamidehydrochloride

• Inchi： 1S/C6H13N3O2S.ClH/c1-4(10)9-3-12-2-5(7)6(8)11;/h5H,2-3,7H2,1H3,(H2,8,11)(H,9,10);1H/t5-;/m0./s1
• InChI Key： ZRBPBPZOUBWCMM-JEDNCBNOSA-N
• SMILES： C([C@H](N)C(=O)N)SCNC(=O)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6

Additional information on (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanamidehydrochloride

Professional Introduction to (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanamidehydrochloride (CAS No. 1233501-76-2)

In the realm of pharmaceutical chemistry, the compound (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanamidehydrochloride, identified by the CAS number 1233501-76-2, has garnered significant attention due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research in drug discovery and development. The precise stereochemistry and the presence of functional groups such as the acetamidomethylsulfanyl moiety contribute to its distinctive chemical profile, which is crucial for understanding its potential therapeutic applications.

The stereochemical configuration at the carbon atom in (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanamidehydrochloride is particularly noteworthy. The (2R) designation indicates a specific spatial arrangement of atoms, which can significantly influence the compound's interactions with biological targets. This chirality is a critical factor in pharmaceutical design, as enantiomers often exhibit different pharmacological effects. Recent studies have highlighted the importance of stereoselective synthesis in developing drugs that are both effective and safe. The synthesis of this compound requires meticulous control over reaction conditions to ensure high enantiomeric purity, which is essential for its intended applications.

The acetamidomethylsulfanyl group in the molecular structure of (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanamidehydrochloride plays a pivotal role in its biological activity. This functional group is known to enhance binding affinity to certain enzymes and receptors, making it a valuable scaffold for designing novel therapeutic agents. In recent years, there has been a growing interest in molecules that incorporate sulfur-containing groups due to their ability to modulate biological pathways effectively. The presence of the acetamidomethylsulfanyl moiety suggests that this compound may have applications in treating various diseases by interacting with specific biological targets.

The hydrochloride salt form of (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanamidehydrochloride enhances its solubility and bioavailability, which are critical factors for drug efficacy. The salt form improves the compound's pharmacokinetic properties, allowing for better absorption and distribution within the body. This aspect is particularly important in drug development, as poor solubility can limit the therapeutic potential of a compound despite its excellent biological activity. Recent advancements in pharmaceutical chemistry have focused on optimizing solubility and bioavailability through salt formation, which has led to the development of more effective drugs.

Current research in the field of medicinal chemistry has demonstrated that derivatives of (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanamidehydrochloride exhibit promising anti-inflammatory and anti-cancer properties. Studies have shown that modifications to the molecular structure can enhance its ability to inhibit key enzymes involved in disease pathways. For instance, derivatives with similar scaffolds have been found to reduce inflammation by modulating cytokine production and inhibit tumor growth by targeting specific signaling pathways. These findings underscore the potential of this compound as a lead molecule for developing new therapeutic strategies.

The synthesis of (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanamidehydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as chiral resolution and asymmetric synthesis are employed to ensure the correct stereochemical configuration. These methods not only enhance the efficiency of production but also minimize unwanted byproducts, which is crucial for pharmaceutical applications. The growing demand for enantiomerically pure compounds has driven innovation in synthetic methodologies, making it possible to produce complex molecules like this one with greater precision.

In terms of pharmacological evaluation, (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanamidehydrochloride has shown intriguing results in preclinical studies. Its ability to interact with biological targets suggests that it may have therapeutic benefits in areas such as immunology and oncology. However, further research is needed to fully elucidate its mechanism of action and potential side effects. Preclinical studies are essential for understanding how a compound behaves in vivo and for identifying any safety concerns before it can be tested in human trials. These studies provide critical data that guides decision-making in drug development.

The chemical properties of (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanamidehydrochloride, including its stability, reactivity, and solubility, are important considerations in drug formulation and delivery. Stability under various conditions ensures that the compound remains effective throughout its shelf life, while solubility affects how it is absorbed and distributed within the body. Researchers are continually exploring ways to improve these properties through structural modifications and formulation innovations. For example, encapsulation techniques can enhance stability and controlled-release formulations can optimize bioavailability.

The future prospects for (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanamidehydrochloride appear promising as it continues to be studied for its potential therapeutic applications. Advances in computational chemistry and artificial intelligence are accelerating drug discovery by enabling faster screening of compounds with desired properties. These technologies can identify promising candidates like this one more efficiently than traditional methods, reducing the time and cost associated with drug development. As research progresses, it is likely that new derivatives and analogues will be synthesized, further expanding the therapeutic potential of this class of compounds.